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Compound of Interest

Compound Name:
4-(Ethoxycarbonyl)phenyl 2-

furoate

Cat. No.: B267676

Get Quote

Executive Summary
This guide provides a rigorous technical analysis of 2-Furoic acid 4-ethoxycarbonylphenyl

ester, a specific conjugate ester of significant interest in medicinal chemistry as a prodrug

scaffold and model substrate for esterase activity. We dissect its molecular identity, establish a

validated synthesis protocol, and analyze its physicochemical properties. By linking the

pharmacophore-rich 2-furoyl moiety with the established ethyl 4-hydroxybenzoate (ethyl

paraben) scaffold, this compound serves as a critical case study in heteroaromatic ester

design.

Part 1: Molecular Identity & Physicochemical
Profiling
Structural Deconstruction
The nomenclature "2-Furoic acid 4-ethoxycarbonylphenyl ester" describes an ester formed

between 2-furoic acid (the acyl donor) and ethyl 4-hydroxybenzoate (the phenolic acceptor).

Acyl Moiety: 2-Furoyl (
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) derived from Furan-2-carboxylic acid.

Phenolic Moiety: 4-Ethoxycarbonylphenyl (

) derived from Ethyl 4-hydroxybenzoate.

Linkage: Ester bond (

).

Precise Molecular Weight Calculation
To ensure analytical accuracy in mass spectrometry (MS) and stoichiometric calculations, we

utilize the standard IUPAC atomic weights.

Element Count
Standard Atomic
Weight ( g/mol )

Total Mass
Contribution (
g/mol )

Carbon (C) 14 12.011 168.154

Hydrogen (H) 12 1.008 12.096

Oxygen (O) 5 15.999 79.995

Total MW 260.245 g/mol

Molecular Formula:

Monoisotopic Mass: 260.0685 (Calculated for high-resolution MS)

Physicochemical Properties (Predicted)
LogP (Octanol-Water): ~2.8 – 3.2 (Lipophilic, suitable for membrane permeability).

Topological Polar Surface Area (TPSA): ~69 Å² (Suggests good oral bioavailability).

Solubility: Low in water; high in organic solvents (DMSO, DCM, Ethyl Acetate).

Part 2: Synthetic Methodology & Validation
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Strategic Synthesis Route
The most robust method for synthesizing phenolic esters of electron-deficient acids like 2-furoic

acid is via the Acyl Chloride Method. Direct Fischer esterification is often inefficient for phenols

due to their lower nucleophilicity compared to aliphatic alcohols.

Protocol: 2-Furoyl Chloride Acylation
Reagents:

Ethyl 4-hydroxybenzoate (1.0 eq)

2-Furoyl chloride (1.1 eq)

Triethylamine (

) (1.5 eq) as a base scavenger.

Dichloromethane (DCM) (Anhydrous solvent).

DMAP (0.1 eq) as a nucleophilic catalyst.

Step-by-Step Workflow:

Preparation: Dissolve Ethyl 4-hydroxybenzoate (10 mmol) in anhydrous DCM (50 mL) under

an inert atmosphere (

).

Activation: Add Triethylamine (15 mmol) and DMAP (1 mmol). Cool the mixture to 0°C.

Addition: Dropwise add 2-Furoyl chloride (11 mmol) dissolved in DCM over 15 minutes. The

reaction is exothermic; temperature control is critical to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 3:1).

Workup: Quench with saturated
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to neutralize excess acid/chloride. Wash the organic layer with water and brine. Dry over

.[1]

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel column

chromatography.

Mechanism of Synthesis (Visualized)
The following diagram illustrates the DMAP-catalyzed acylation mechanism, highlighting the

formation of the reactive N-acylpyridinium intermediate.
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Figure 1: DMAP-catalyzed acylation pathway. The formation of the highly electrophilic N-

acylpyridinium ion accelerates the attack by the phenolic oxygen.

Part 3: Analytical Characterization & QC
To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

Proton NMR ( -NMR, 400 MHz, )
8.10 (d, 2H): Aromatic protons of the benzoate ring (ortho to ester).

7.65 (m, 1H): Furan ring proton at C5.

7.35 (d, 1H): Furan ring proton at C3.

7.25 (d, 2H): Aromatic protons of the benzoate ring (meta to ester).
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6.60 (dd, 1H): Furan ring proton at C4.

4.40 (q, 2H): Methylene protons of the ethyl group (

).

1.40 (t, 3H): Methyl protons of the ethyl group (

).

Mass Spectrometry (ESI-MS)
Positive Mode (

): Expected peak at m/z 261.07.

Sodium Adduct (

): Expected peak at m/z 283.05.

Part 4: Applications in Drug Development
Prodrug Design & Metabolic Stability
This ester serves as a model for double-ester prodrugs. The furoate moiety is often used (e.g.,

in Mometasone Furoate or Diloxanide Furoate) to modulate lipophilicity and mask polar

hydroxyl groups.

Metabolic Pathway: Upon systemic entry, plasma esterases (e.g., Butyrylcholinesterase) will

target the ester linkages.

Selectivity: The phenolic ester (furoate-phenol) is generally more labile (unstable) than the

aliphatic ester (ethyl benzoate) due to the better leaving group ability of the phenoxide.

Hydrolysis Workflow
Understanding the degradation profile is critical for pharmacokinetic (PK) modeling.
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Figure 2: Predicted metabolic hydrolysis cascade. The phenolic ester bond is expected to

cleave first, releasing the active furoic acid and the paraben intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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